Cas no 2228449-83-8 (4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine)

• Product Name: 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine
• CAS No: 2228449-83-8
• MF: C₁₂H₁₆ClF₂N
• MW: 247.71194934845
• CID: 6485310
• PubChem ID: 165652062
• Update Time: 2025-10-17

4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine
• 2228449-83-8
• EN300-1955152

• Inchi： 1S/C12H16ClF2N/c1-12(2,7-10(16)11(14)15)8-3-5-9(13)6-4-8/h3-6,10-11H,7,16H2,1-2H3
• InChI Key： ZZJQPGRLVWVLRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)CC(C(F)F)N

Computed Properties

• Exact Mass: 247.0939335g/mol
• Monoisotopic Mass: 247.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine

Introduction to 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine (CAS No. 2228449-83-8)

4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2228449-83-8, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The presence of both chloro and fluoro substituents in its molecular framework contributes to its distinct chemical reactivity and biological profile, making it a subject of interest for researchers exploring novel pharmacophores.

The structural composition of 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine is characterized by a pentane backbone with modifications that enhance its pharmacological potential. The chlorophenyl group at the fourth position introduces a polar, electron-withdrawing moiety that can influence the compound's interactions with biological targets. Simultaneously, the difluoro substitution at the first carbon position imparts unique electronic properties, potentially affecting metabolic stability and binding affinity. These structural elements are critical in determining the compound's efficacy and selectivity in biological systems.

In recent years, there has been a growing interest in developing small molecules with tailored chemical properties for therapeutic applications. The compound 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine has been studied for its potential role in modulating various biological pathways. Preliminary research suggests that this molecule may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and metabolic disorders. The fluoro substituents, in particular, have been shown to enhance binding interactions with biological targets due to their ability to increase lipophilicity and metabolic stability.

One of the most compelling aspects of 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine is its potential as a lead compound for drug discovery. Researchers have leveraged computational methods and high-throughput screening techniques to explore its pharmacological profile further. These studies have highlighted its suitability for developing novel treatments targeting conditions such as cardiovascular diseases, neurodegenerative disorders, and autoimmune diseases. The compound's unique structural features make it an attractive candidate for structure-based drug design approaches.

The synthesis of 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, allowing researchers to access larger quantities of the compound for detailed studies. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

From a medicinal chemistry perspective, the optimization of 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine involves fine-tuning its chemical properties to enhance bioavailability and reduce potential side effects. Structural modifications can be made to improve solubility, permeability across biological membranes, and metabolic stability. The integration of computational modeling tools has facilitated these efforts by predicting how changes in the molecular structure will impact its pharmacokinetic behavior.

The biological evaluation of 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine has revealed intriguing findings that warrant further investigation. In vitro assays have demonstrated its ability to interact with specific protein targets, modulating signaling pathways associated with disease progression. These interactions are being explored as potential therapeutic interventions in preclinical models. The compound's dual functionality—combining lipophilic and polar characteristics—makes it particularly interesting for developing drugs that require precise targeting.

The future directions for research on 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-amine include expanding its pharmacological profile through interdisciplinary collaborations between chemists, biologists, and clinicians. Preclinical studies are essential to assess its safety profile and therapeutic efficacy before moving into human trials. Additionally, exploring derivatives of this compound could uncover new analogs with enhanced properties for treating complex diseases.

In conclusion, 4-(4-chlorophenyl)-1,1-difluoro-4-methylpentan-2-am ine (CAS No. 2228449 - 83 - 8) represents a promising candidate for drug development due to its unique structural features and potential biological activities . Its synthesis , optimization , an d evaluation continue t o be areas o f active research , holdin g great promise f or future therapeutic applications . As our understanding o f molecular mechanisms advances , compounds like this one will play an increasingly important role i n addressing global health challenges . p >